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Compound Name: Phenetole

Cat. No.: B1680304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenetole, also known as ethoxybenzene, is a colorless to pale yellow liquid with a

characteristic aromatic odor.[1][2] With a boiling point of 169-172°C, it serves as a versatile

high-boiling point solvent for a variety of chemical transformations.[1][3] Its properties make it a

suitable medium for reactions requiring elevated temperatures, offering an alternative to other

high-boiling solvents like diphenyl ether or Dowtherm A.[4] This document provides detailed

application notes and protocols for the use of phenetole in organic synthesis and materials

science, along with relevant safety information and comparative data.

Physicochemical Properties
A comprehensive understanding of a solvent's physical and chemical properties is crucial for its

effective application. The key properties of phenetole are summarized in the table below for

easy reference.
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Property Value References

Molecular Formula C₈H₁₀O [5]

Molecular Weight 122.17 g/mol [5]

Boiling Point 169-172 °C [1][3]

Melting Point -30 °C [5]

Density 0.967 g/mL at 20 °C [5]

Flash Point 63 °C (145 °F) [5]

Solubility in Water Sparingly soluble [6]

Solubility in Organic Solvents
Soluble in ethanol, ether,

chloroform
[6]

Refractive Index 1.5076 at 20 °C [5]

Applications in Organic Synthesis
Phenetole's high boiling point and stability under various reaction conditions make it a valuable

solvent for a range of organic reactions, particularly those requiring elevated temperatures to

proceed at a reasonable rate.

Palladium-Catalyzed Cross-Coupling Reactions
High-boiling point ethereal solvents are often employed in palladium-catalyzed cross-coupling

reactions such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions to facilitate

higher reaction temperatures, which can be beneficial for less reactive substrates.

Inert Atmosphere: These reactions are typically sensitive to oxygen. It is crucial to perform

the reaction under an inert atmosphere (e.g., nitrogen or argon).

Dry Solvent: While some cross-coupling reactions tolerate small amounts of water, using

anhydrous phenetole is generally recommended for optimal results.

Ligand Selection: The choice of phosphine ligand is critical for the success of the reaction

and will depend on the specific substrates being coupled.
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Experimental Protocols
Protocol 1: General Procedure for Suzuki-Miyaura
Cross-Coupling in Phenetole
This protocol provides a general guideline for a Suzuki-Miyaura cross-coupling reaction using

phenetole as the solvent. Optimization of the catalyst, ligand, base, and temperature may be

necessary for specific substrates.

Workflow for Suzuki-Miyaura Cross-Coupling

Reaction Setup Reaction Execution Work-up and Purification

Combine Aryl Halide,
Boronic Acid, and Base Add Phenetole Degas Mixture Add Pd Catalyst

and Ligand
Heat to

Desired Temperature
Monitor Reaction

(TLC, GC/MS) Cool to RT Aqueous Work-up Extract with
Organic Solvent Dry and Concentrate Purify by

Chromatography

Click to download full resolution via product page

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Materials:

Aryl halide (1.0 mmol)

Boronic acid or ester (1.2 mmol)

Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%)

Ligand (if required, e.g., SPhos, 0.04 mmol, 4 mol%)

Base (e.g., K₂CO₃, 2.0 mmol)

Anhydrous Phenetole (5 mL)

Inert gas (Nitrogen or Argon)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1680304?utm_src=pdf-body
https://www.benchchem.com/product/b1680304?utm_src=pdf-body
https://www.benchchem.com/product/b1680304?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard laboratory glassware for inert atmosphere reactions

Procedure:

To a dry Schlenk flask, add the aryl halide, boronic acid, and base.

Evacuate and backfill the flask with an inert gas three times.

Add anhydrous phenetole via syringe.

Degas the mixture by bubbling the inert gas through the solvent for 10-15 minutes.

Add the palladium catalyst and ligand (if used) to the flask under a positive flow of inert gas.

Heat the reaction mixture to the desired temperature (typically 100-150 °C) with stirring.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Upon completion, cool the reaction to room temperature.

Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel.

Safety Precautions
Phenetole is a flammable liquid and should be handled with appropriate safety precautions.[3]

It is also important to be aware of the potential for peroxide formation, a common hazard with

ethers.[7]

Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.[3] Work in a well-ventilated fume hood.[3]
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Fire Safety: Keep away from heat, sparks, and open flames.[3] Use explosion-proof electrical

equipment.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Peroxide Formation: Ethers can form explosive peroxides upon exposure to air and light.[7]

Test for the presence of peroxides before heating or distilling phenetole. If peroxides are

present, they must be removed prior to use.

High-Temperature Reaction Safety:

When conducting reactions at elevated temperatures, additional precautions are necessary:

Heating Mantle: Use a heating mantle with a stirrer for uniform heating.

Condenser: Ensure a condenser is properly attached to the reaction flask to prevent solvent

loss and pressure buildup.

Inert Atmosphere: Maintain an inert atmosphere to prevent oxidation of reagents and the

solvent at high temperatures.

Cooling: Allow the reaction to cool to a safe temperature before opening the system to the

atmosphere.

Conclusion
Phenetole is a valuable high-boiling point solvent for a variety of chemical applications,

particularly in organic synthesis where elevated temperatures are required. Its physical and

chemical properties, combined with its relative stability, make it a suitable alternative to other

high-boiling point solvents. By following the provided protocols and adhering to the necessary

safety precautions, researchers can effectively utilize phenetole to achieve their synthetic

goals. Further investigation into its application in a wider range of reactions is warranted to fully

explore its potential as a versatile and efficient reaction medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://d-nb.info/1241087326/34
https://dacemirror.sci-hub.se/journal-article/963e1bd7a93915f7aefef322ac6979b4/topchiy2014.pdf
https://www.fishersci.com/store/msds?partNumber=AC221490025&countryCode=US&language=en
https://discovery.researcher.life/article/solvent-free-buchwald-hartwig-reaction-of-aryl-and-heteroaryl-halides-with-secondary-amines/a14e951d282b3cf9a8912ff346ab8c32
https://pubchem.ncbi.nlm.nih.gov/compound/Phenetole
https://www.echemi.com/products/pid_Seven1467-phenetole.html
https://en.wikipedia.org/wiki/Ethyl_phenyl_ether
https://www.benchchem.com/product/b1680304#using-phenetole-as-a-high-boiling-point-solvent
https://www.benchchem.com/product/b1680304#using-phenetole-as-a-high-boiling-point-solvent
https://www.benchchem.com/product/b1680304#using-phenetole-as-a-high-boiling-point-solvent
https://www.benchchem.com/product/b1680304#using-phenetole-as-a-high-boiling-point-solvent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680304?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

